Cas no 2229339-87-9 (tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate)

Technical Introduction: Tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical development. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a 3-chloro-4-(difluoromethoxy)phenyl moiety contributes to its utility in constructing bioactive molecules, particularly in medicinal chemistry applications targeting selective receptor modulation. The difluoromethoxy group offers improved metabolic stability and lipophilicity, while the chloro substituent provides a handle for further functionalization. This compound is valued for its versatility in peptide coupling and as a precursor for chiral amine derivatives, supporting efficient multistep synthesis workflows.
tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate structure
2229339-87-9 structure
Product Name:tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate
CAS No:2229339-87-9
MF:C14H19ClF2N2O3
MW:336.762069940567
CID:6384501
PubChem ID:165664582
Update Time:2025-05-26

tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate
    • 2229339-87-9
    • EN300-1901565
    • tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
    • Inchi: 1S/C14H19ClF2N2O3/c1-14(2,3)22-13(20)19-10(7-18)8-4-5-11(9(15)6-8)21-12(16)17/h4-6,10,12H,7,18H2,1-3H3,(H,19,20)
    • InChI Key: MWOGPOJURZJOKO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(CN)NC(=O)OC(C)(C)C)OC(F)F

Computed Properties

  • Exact Mass: 336.1052265g/mol
  • Monoisotopic Mass: 336.1052265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 73.6Ų

tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901565-1g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
1g
$1129.0 2023-09-18
Enamine
EN300-1901565-5g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
5g
$3273.0 2023-09-18
Enamine
EN300-1901565-10g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
10g
$4852.0 2023-09-18
Enamine
EN300-1901565-0.05g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
0.05g
$948.0 2023-09-18
Enamine
EN300-1901565-0.1g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
0.1g
$993.0 2023-09-18
Enamine
EN300-1901565-0.25g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
0.25g
$1038.0 2023-09-18
Enamine
EN300-1901565-0.5g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
0.5g
$1084.0 2023-09-18
Enamine
EN300-1901565-1.0g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
1g
$1129.0 2023-06-02
Enamine
EN300-1901565-2.5g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
2.5g
$2211.0 2023-09-18
Enamine
EN300-1901565-5.0g
tert-butyl N-{2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethyl}carbamate
2229339-87-9
5g
$3273.0 2023-06-02

Additional information on tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate

Professional Introduction to Compound with CAS No. 2229339-87-9 and Product Name: tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate

tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate, identified by its CAS number CAS No. 2229339-87-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its unique chemical properties and make it a subject of interest for further exploration.

The molecular structure of tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a phenylethyl chain. This phenylethyl chain is substituted with an amino group at the 2-position and a chloro group at the 3-position, while the 4-position features a difluoromethoxy group. Such a complex arrangement of functional groups imparts distinct reactivity and interaction capabilities to the compound, making it a valuable candidate for various biochemical studies.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential as pharmacological agents. Carbamates have shown promise in treating a range of diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The specific substitution pattern in tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate suggests that it may exhibit unique pharmacological properties, making it an attractive candidate for further investigation.

One of the key areas where this compound shows promise is in the treatment of neurological disorders. Research indicates that carbamates can interact with specific neurotransmitter receptors and enzymes, potentially modulating neural activity. The presence of both amino and chloro groups in the phenylethyl chain may enhance the compound's ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders. Additionally, the difluoromethoxy group could contribute to increased metabolic stability, allowing for longer-lasting therapeutic effects.

The synthesis of tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the phenylethylamine derivative, followed by chlorination and subsequent introduction of the difluoromethoxy group. Finally, carbamation with tert-butyl carbamate completes the synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve higher selectivity and efficiency in certain steps.

Evaluation of the pharmacological activity of tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate has been conducted using both in vitro and in vivo models. In vitro studies have revealed potential interactions with enzymes such as cytochrome P450, which play a critical role in drug metabolism. These interactions could influence the compound's bioavailability and duration of action. In vivo studies have shown promising results in animal models of inflammation and pain relief, suggesting that this compound may have therapeutic potential in managing these conditions.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate have been conducted to assess its acute toxicity and potential long-term effects. These studies have shown that the compound exhibits low toxicity at moderate doses, indicating its safety for further clinical development. However, more comprehensive toxicological assessments are necessary to fully understand its safety profile.

The development of new pharmaceuticals is often hindered by challenges such as drug resistance and off-target effects. The unique structure of tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate, with its multiple functional groups, offers potential solutions to these challenges. By modulating specific biological pathways without affecting others, this compound could provide a novel approach to treating diseases that are currently difficult to manage effectively.

In conclusion, tert-butyl N-{2-amino-1-3-chloro-4-(difluoromethoxy)phenylethyl}carbamate, identified by its CAS number CAS No. 2229339-87-9, represents a significant advancement in pharmaceutical research. Its complex molecular structure and diverse functional groups make it a promising candidate for treating various diseases, particularly neurological disorders. Further research into its pharmacological activity, synthesis methods, and safety profile will be crucial in determining its potential as a therapeutic agent.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.